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Compound Name: L-Threoninol

Cat. No.: B554944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Threoninol, with the CAS number 3228-51-1, is a chiral amino alcohol derived from the

essential amino acid L-threonine. Its unique structure, featuring both hydroxyl and amino

functional groups, makes it a valuable and versatile building block in synthetic organic

chemistry. This technical guide provides an in-depth overview of L-Threoninol, covering its

chemical and physical properties, detailed experimental protocols for its synthesis and analysis,

and its applications in research and drug development.

Chemical and Physical Properties
L-Threoninol is a white, crystalline solid that is soluble in water.[1][2] Its properties are

summarized in the tables below for easy reference and comparison.

Table 1: General Properties of L-Threoninol
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Property Value Reference(s)

CAS Number 3228-51-1 [3]

IUPAC Name
(2R,3R)-2-aminobutane-1,3-

diol
[4]

Synonyms
(2R,3R)-2-Amino-1,3-

butanediol, L-Thr-ol
[5]

Appearance
White solid, powder, or crystal

chunks

Table 2: Physicochemical Properties of L-Threoninol
Property Value Reference(s)

Molecular Formula C4H11NO2 [3]

Molecular Weight 105.14 g/mol [3]

Melting Point 49-54 °C

Boiling Point 120 °C (predicted)

Density 1.118 ± 0.06 g/cm³ (predicted)

Solubility Soluble in water [1]

Optical Activity [α]20/D -4.2° (c=1% in H2O)

Table 3: Chemical Structure and Identifiers
Identifier Value Reference(s)
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Experimental Protocols
Synthesis of L-Threoninol from L-Threonine Ethyl Ester
A common method for the synthesis of L-Threoninol is the reduction of an L-threonine ester

using a reducing agent such as lithium aluminum hydride (LAH).[6]

Materials:

L-threonine ethyl ester

Lithium aluminum hydride (LAH)

Tetrahydrofuran (THF), anhydrous

0.1N Hydrochloric acid (HCl)

Methanol

Ethyl acetate

Silica gel for thin-layer chromatography (TLC)

Procedure:

Suspend lithium aluminum hydride (3.56 g, 94 mmol) in 200 mL of anhydrous THF in a

round-bottom flask equipped with a reflux condenser and a dropping funnel, under an inert

atmosphere.

Dissolve L-threonine ethyl ester (3.45 g, 23 mmol) in 50 mL of anhydrous THF.

Add the L-threonine ethyl ester solution dropwise to the LAH suspension over a period of 1.5

hours.

After the addition is complete, reflux the reaction mixture for 3 hours.

Cool the reaction mixture in an ice bath.

Carefully quench the excess LAH by the slow, dropwise addition of 0.1N HCl.
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Remove the resulting lithium salts by filtration.

Concentrate the filtrate by vacuum rotary evaporation to yield L-Threoninol.

Purification: The crude product can be purified by column chromatography on silica gel using a

mixture of methanol and ethyl acetate as the eluent. The progress of the purification can be

monitored by TLC (Rf 0.10 in 60:40 methanol/ethyl acetate).[6]

Expected Yield: 97%[6]

L-Threonine Ethyl Ester in THF

Reduction Reaction
(Reflux, 3h)

Lithium Aluminum Hydride (LAH)
in THF

Quenching
(0.1N HCl) Filtration Vacuum Rotary Evaporation L-Threoninol

Click to download full resolution via product page

Caption: Synthesis workflow for L-Threoninol.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (300 MHz, CDCl₃): δ 3.51 (dq, J=6.9, 5.9Hz, 1H), 3.35 (AB of ABX, J=6.4, 5.2 Hz,

1H), 3.20 (AB of ABX, J=6.4, 5.2Hz, 1H), 2.36 (m, 1H), 1.00 (d, J=6.9Hz, 3H).[6]

¹³C NMR (75 MHz, CDCl₃): δ 66.7, 63.6, 58.3, 20.3.[6]

High-Performance Liquid Chromatography (HPLC): Chiral HPLC methods are crucial for

determining the enantiomeric purity of L-Threoninol. A two-step HPLC system involving pre-

column derivatization with a fluorescent agent like 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-

F) followed by separation on a combination of a reversed-phase and a chiral column can be

employed to separate and quantify the stereoisomers of threonine and, by extension,

threoninol.[7]
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Gas Chromatography (GC): Capillary gas chromatography on a chiral stationary phase, such

as Chirasil-Val, can be used for the separation of threonine stereoisomers after derivatization.

This method is effective for determining the optical purity of the sample.[8]

Applications in Research and Drug Development
L-Threoninol is a valuable chiral building block in the synthesis of pharmaceuticals and

agrochemicals.[5] Its stereogenic centers are crucial for producing enantiomerically pure

compounds, which is a critical aspect of modern drug development.[5][9]

Chiral Auxiliary: L-Threoninol and its derivatives can be used as chiral auxiliaries to control the

stereochemical outcome of chemical reactions.[10] This is particularly important in asymmetric

synthesis, where the goal is to produce a single enantiomer of a target molecule.

Peptide Synthesis: As an amino alcohol, L-Threoninol is utilized in peptide synthesis,

particularly for creating modified peptides with altered backbones. This can lead to peptides

with enhanced stability, bioavailability, or novel biological activities.

Nucleic Acid Research: L-Threoninol has been investigated for its role as a nucleic acid

analogue. It can form stable duplex structures, making it a candidate for applications in gene

therapy and molecular diagnostics.[1]

Biological Significance and Signaling Pathways
While L-Threoninol itself has not been extensively studied for its direct role in signaling

pathways, its precursor, L-threonine, is known to play a significant role in cellular regulation. L-

threonine can stimulate the proliferation of embryonic stem cells through the PI3K/Akt, MAPKs,

and mTORC1 signaling pathways.[11] These pathways are central to cell growth, survival, and

metabolism. Given the structural similarity, the biological activities of L-Threoninol may be

related to those of L-threonine, although further research is needed to establish a direct link.
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Caption: L-Threonine signaling pathway.
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Conclusion
L-Threoninol is a chiral molecule with significant potential in various scientific and industrial

fields. Its well-defined stereochemistry makes it an invaluable tool in the synthesis of complex,

enantiomerically pure molecules for pharmaceutical and agrochemical applications. While its

direct biological roles are still under investigation, its relationship to L-threonine suggests

potential involvement in crucial cellular processes. The experimental protocols and data

presented in this guide provide a solid foundation for researchers and drug development

professionals to utilize L-Threoninol in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b554944#l-threoninol-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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